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Compound of Interest

Compound Name: TS-021

Cat. No.: B15574512

Product Identifier: TS-021 Chemical Name: (2S,4S)-4-fluoro-1-((1-hydroxy-2-methylpropan-2-
yhalycyl)pyrrolidine-2-carbonitrile benzenesulfonate CAS Number: 667865-69-2

Important Notice: A comprehensive Safety Data Sheet (SDS) with specific disposal instructions
for TS-021 is not publicly available. The following procedures are based on general best
practices for the handling and disposal of potent, research-grade pharmaceutical compounds.
Researchers, scientists, and drug development professionals must consult their institution's
Environmental Health and Safety (EHS) department for guidance tailored to their specific
location and regulations. Before proceeding with any handling or disposal, it is highly
recommended to request a detailed SDS from the supplier.

Summary of Handling and Personal Protective
Equipment

For a compound like TS-021, which is a potent dipeptidyl peptidase 4 (DPP-4) inhibitor,
stringent safety measures should be in place to minimize exposure.[1][2] The following table
summarizes the recommended personal protective equipment (PPE) and handling precautions.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15574512?utm_src=pdf-interest
https://www.benchchem.com/product/b15574512?utm_src=pdf-body
https://www.benchchem.com/product/b15574512?utm_src=pdf-body
https://www.benchchem.com/product/b15574512?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2957740/
https://pubmed.ncbi.nlm.nih.gov/21262219/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Category

Recommendation

Rationale

Engineering Controls

Handle in a certified chemical

fume hood.

To prevent inhalation of any

dusts or aerosols.

Eye Protection

Wear chemical safety goggles

or a face shield.

To protect eyes from splashes

or airborne particles.

Hand Protection

Wear compatible chemical-

resistant gloves (e.g., nitrile).

To prevent skin contact.

Skin and Body Protection

Wear a lab coat, long pants,

and closed-toe shoes.

To protect skin from accidental

exposure.

Respiratory Protection

A NIOSH-approved respirator
may be required for handling
larger quantities or if there is a
potential for aerosolization

outside of a fume hood.

To prevent inhalation of fine

particles.

General Hygiene

Avoid eating, drinking, or
smoking in the laboratory.
Wash hands thoroughly after
handling.

To prevent accidental

ingestion.

General Disposal Protocol for TS-021

The following is a generalized, step-by-step protocol for the disposal of small quantities of TS-

021, treating it as a hazardous chemical waste.

1. Waste ldentification and Segregation:

o Treat all solid TS-021 waste and any materials contaminated with it (e.g., weigh boats,

pipette tips, gloves) as hazardous chemical waste.

e Do not mix TS-021 waste with other waste streams unless explicitly permitted by your
institution's EHS department.

2. Waste Collection and Labeling:
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o Collect solid waste in a designated, leak-proof, and sealable container that is compatible with
the chemical.

» Label the waste container clearly with "Hazardous Waste," the full chemical name ("TS-021,
(2S,4S)-4-fluoro-1-((1-hydroxy-2-methylpropan-2-yl)glycyl)pyrrolidine-2-carbonitrile
benzenesulfonate"), and the approximate quantity.

» For solutions containing TS-021, collect them in a separate, sealed, and labeled container.
Do not dispose of solutions down the drain.

3. Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e Ensure the storage area is secure, away from incompatible materials, and has secondary
containment to prevent spills.

4. Arranging for Disposal:
» Contact your institution's EHS department to schedule a pickup for the hazardous waste.

» Provide them with all necessary information about the waste stream as per your institution's
procedures.

5. Spill Management:

 In case of a small spill, carefully clean the area using appropriate absorbent materials while
wearing full PPE.

o Collect all spill cleanup materials in a sealed bag or container and label it as hazardous
waste for disposal.

o For larger spills, evacuate the area and contact your institution's emergency response team
and EHS department immediately.

Logical Workflow for Handling and Disposal
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The following diagram illustrates the decision-making process for the safe handling and
disposal of a research chemical like TS-021 with limited safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15574512?utm_src=pdf-body-img
https://www.benchchem.com/product/b15574512?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2957740/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2957740/
https://pubmed.ncbi.nlm.nih.gov/21262219/
https://pubmed.ncbi.nlm.nih.gov/21262219/
https://pubmed.ncbi.nlm.nih.gov/21262219/
https://www.benchchem.com/product/b15574512#ts-021-proper-disposal-procedures
https://www.benchchem.com/product/b15574512#ts-021-proper-disposal-procedures
https://www.benchchem.com/product/b15574512#ts-021-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15574512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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